2,6-Dibromo-5-fluoropyridin-3-amine

• IUPAC Name: 2,6-dibromo-5-fluoropyridin-3-amine
• InChI: InChI=1S/C5H3Br2FN2/c6-4-2(8)1-3(9)5(7)10-4/h1H,9H2
• InChI Key: FYPNBUIKFCXIAE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1F)Br)Br)N
• Molecular Formula: C5H3Br2FN2
• DSSTOX Substance ID: DTXSID30654272
• Molecular Weight: 269.90 g/mol
• CAS No.: 884494-99-9

Description

“2,6-Dibromo-5-fluoropyridin-3-amine” is a chemical compound with the molecular formula C5H3Br2FN2. It is related to other compounds such as “5-Bromo-3-fluoropyridin-2-amine” and “5-Amino-2-fluoropyridine” which have similar structures.

Scientific Research Applications

Chemoselective Functionalization

Research by Stroup et al. (2007) demonstrated the chemoselective functionalization of related halopyridines, emphasizing the potential of these compounds in selective organic synthesis processes. Their work focused on the selective substitution of different halogen groups, which is a critical aspect in the study of 2,6-Dibromo-5-fluoropyridin-3-amine and similar compounds (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).

Synthesis of Novel Fluoropicolinate Herbicides

Johnson et al. (2015) explored the synthesis of novel fluoropicolinate herbicides, which involved the use of related fluoropyridines. Their research could be indicative of the potential of this compound in the development of new agricultural chemicals (Johnson, Renga, Galliford, Whiteker, & Giampietro, 2015).

Synthesis of Pyridine Derivatives

The work by Abel et al. (2015) on the catalyst-free reactions of fluoropyridines with adamantane amines sheds light on methods for generating pyridine derivatives, which could be applicable to this compound. This research contributes to our understanding of how such compounds can be modified and used in various chemical syntheses (Abel, Grigorova, Averin, Maloshitskaya, Popov, Butov, Savelyev, Orlinson, Novakov, & Beletskaya, 2015).

Radiosynthesis and Medical Imaging

Pauton et al. (2019) discussed the synthesis of fluoropyridines for use in medical imaging, particularly Positron Emission Tomography (PET). This suggests potential applications of this compound in the field of radiopharmaceuticals, highlighting its relevance in advanced medical imaging technologies (Pauton, Gillet, Aubert, Bluet, Gruss-Leleu, Roy, & Perrio, 2019).

Mechanism of Action

Fluoropyridines are often used in the synthesis of various biologically active compounds, including potential imaging agents for various biological applications . The introduction of fluorine atoms into lead structures is a common chemical modification in the search for new agricultural products with improved physical, biological, and environmental properties .

Future Directions

The future directions for research on “2,6-Dibromo-5-fluoropyridin-3-amine” could involve exploring its potential applications in various fields, given the interest in fluoropyridines for their unique properties. Further studies could also focus on elucidating its synthesis methods, chemical reactivity, and safety profile.